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Compound of Interest

Compound Name: Acetochlor

Cat. No.: B104951

An in-depth examination of the history, development, and scientific underpinnings of the
herbicide acetochlor, tailored for researchers, scientists, and drug development professionals.

Introduction

Acetochlor, a member of the chloroacetamide class of herbicides, has been a significant tool
in weed management for several decades. Developed and introduced to control annual
grasses and some broadleaf weeds, its history is marked by widespread adoption, evolving
regulatory scrutiny, and ongoing scientific investigation into its efficacy and environmental
impact. This technical guide provides a comprehensive overview of the history of acetochlor's
use in agriculture, detailing its development, registration, mode of action, and key experimental
findings.

Development and Commercialization

Acetochlor was developed by Monsanto Company and Zeneca. It emerged as a pre-emergent
herbicide, effective against a range of problematic weeds in major crops.

Timeline of Key Milestones
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Year Milestone Reference

Conditional registration
granted by the U.S.
Environmental Protection
Agency (EPA).

1994

EPA re-affirmed acetochlor
2006 registration for use on field

corn and popcorn.

European Commission votes
against the approval of

2011 .
acetochlor for use in the

European Union.

Member states in the EU
required to withdraw

2012 authorizations for plant
protection products containing

acetochlor by June 23.

All uses of plant protection

products containing acetochlor
2013 o

prohibited in the EU as of June

23.

Regulatory History and Status

The regulatory journey of acetochlor has been complex, reflecting a balance between its
agricultural benefits and potential environmental and health concerns.

In the United States, acetochlor was granted a conditional registration in 1994. This
registration was notable for its requirement that the use of several other herbicides of known
concern, including alachlor and atrazine, be reduced. The EPA has classified acetochlor as a
"probable human carcinogen” based on animal studies.

In contrast, the European Union has taken a more precautionary approach. In 2011, the
European Commission voted against the approval of acetochlor. This decision was based on
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concerns regarding its potential risks to human health and the environment. Consequently,
authorizations for acetochlor-containing products were withdrawn in EU member states by
June 2012, and all uses were prohibited by June 2013.

Quantitative Usage in Agriculture

Acetochlor has been widely used, particularly in the United States, primarily on corn and, to a
lesser extent, on soybeans. The following tables summarize available data on its application.

Estimated Annual Agricultural Use of Acetochlor in the

United States (Selected Years)

Estimated Annual Use (in pounds of

Year . .
active ingredient)

1997-2001 (average) > 32,000,000

2014 30,000,000 - 35,000,000
2015 30,000,000 - 35,000,000
2016 35,000,000 - 40,000,000
2017 35,000,000 - 40,000,000
2018 35,000,000 - 40,000,000
2019 30,000,000 - 35,000,000

Source: U.S. Geological Survey (USGS) National Water-Quality Assessment (NAWQA) Project.
Data is estimated and subject to change.

hl ~ornin it ited < 2021)

Metric Value

Percent of Acres Treated 34%

Average Rate per Application 1.415 Ibs/acre
Total Pounds Applied 41,700,000 Ibs
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Source: USDA National Agricultural Statistics Service (NASS), 2021 Agricultural Chemical Use
Survey.

Mode of Action

Acetochlor's primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA)
synthesis. This disruption of fatty acid elongation is critical in preventing the emergence and
growth of susceptible weed seedlings. A secondary mode of action involves the inhibition of
geranylgeranyl pyrophosphate (GGPP) cyclization enzymes, which are part of the gibberellin
biosynthesis pathway.

Signaling Pathway Diagrams
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Caption: Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Synthesis by Acetochlor.
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Caption: Secondary Mode of Action: Inhibition of the Gibberellin Biosynthesis Pathway.

Key Experimental Protocols

This section details methodologies for key experiments cited in the study of acetochlor.

Protocol for Weed Control Efficacy Trial

Objective: To evaluate the efficacy of a herbicide for the control of target weed species in a
specific crop.
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Experimental Design:
e Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

o Plot Size: Sufficiently large to minimize edge effects and allow for representative sampling
(e.g., 2 x 10 meters).

e Treatments:

[e]

Untreated control (weedy check).

[e]

Weed-free control (maintained by hand weeding).

(¢]

Herbicide treatments at various application rates, including the proposed label rate and
multiples of the label rate (e.g., 0.5x, 1x, 2x) to assess dose-response and crop safety.

o Standard commercial herbicide for comparison.
Procedure:

o Site Selection: Choose a site with uniform soil type and a known history of the target weed
species.

o Land Preparation: Prepare the seedbed according to standard agricultural practices for the
test crop.

o Planting: Plant the crop at the recommended seeding rate and depth.
» Herbicide Application:

o Timing: Apply herbicides at the specified growth stage of the crop and/or weeds (e.g., pre-
emergence, post-emergence).

o Equipment: Use a calibrated research plot sprayer with appropriate nozzles to ensure
uniform application. Record all application parameters (e.g., pressure, speed, spray
volume).

o Data Collection:
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o Weed Control: Visually assess percent weed control by species at regular intervals (e.qg.,
7, 14, 28, and 56 days after treatment) using a 0-100% scale (0O = no control, 100 =
complete control).

o Weed Density and Biomass: At a specified time point, count the number of weeds per
species in a designated quadrat within each plot. Harvest the above-ground biomass of
the weeds, dry to a constant weight, and record the dry weight.

o Crop Injury: Visually assess crop injury (phytotoxicity) at regular intervals using a 0-100%
scale (0 = no injury, 100 = crop death).

o Crop Yield: At crop maturity, harvest the crop from a designated area within each plot and
determine the yield.

Data Analysis:
o Subject the data to Analysis of Variance (ANOVA).

e Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between
treatment means.

Protocol for Acute Oral Toxicity (LD50) Study in Rats

Objective: To determine the median lethal dose (LD50) of a test substance following a single
oral administration.

Test Guideline: OECD Test Guideline 401 (or equivalent).

Experimental Animals:

e Species: Rat (e.g., Sprague-Dawley strain).

e Age and Weight: Young, healthy adult animals of a specified weight range.

» Housing: Housed in appropriate cages with controlled environmental conditions
(temperature, humidity, light cycle).

Procedure:
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e Acclimation: Acclimate animals to the laboratory conditions for at least 5 days prior to the
study.

o Fasting: Fast the animals overnight (with access to water) before dosing.
o Dose Preparation: Prepare the test substance in a suitable vehicle (e.g., corn oil, water).
e Dose Administration:

o Administer the test substance by oral gavage in a single dose.

o Use arange of dose levels, with a sufficient number of animals per dose group (e.g., 5
males and 5 females).

e Observation:

o Observe animals for clinical signs of toxicity and mortality at regular intervals for at least
14 days.

o Record body weights at specified intervals.

o Necropsy: Perform a gross necropsy on all animals at the end of the study or at the time of
death.

Data Analysis:

o Calculate the LD50 value and its confidence limits using appropriate statistical methods
(e.g., probit analysis).
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Caption: Generalized Experimental Workflow for a Herbicide Weed Efficacy Trial.

Conclusion

The history of acetochlor in agriculture is a multifaceted story of innovation, widespread use,
and evolving regulatory landscapes. As a potent inhibitor of very-long-chain fatty acid
synthesis, it has provided effective weed control in key agricultural systems. However,
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concerns about its potential health and environmental impacts have led to its restricted use in
some regions. The experimental protocols and data presented in this guide offer a technical
foundation for understanding the scientific evaluation of acetochlor and similar herbicides.
Future research and development in weed management will undoubtedly continue to build
upon the lessons learned from the agricultural journey of acetochlor.

 To cite this document: BenchChem. [A Deep Dive into the Agricultural Journey of Acetochlor:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104951#history-of-acetochlor-use-in-agriculture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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